4-(Benzylamino)-3-methylbenzoic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 4-(benzylamino)-3-methylbenzoic acid
• InChI: InChI=1S/C15H15NO2/c1-11-9-13(15(17)18)7-8-14(11)16-10-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key: SSUBQOIHGIBKDK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C(=O)O)NCC2=CC=CC=C2

Description

4-(Benzylamino)-3-methylbenzoic acid, also known as BMB acid, is a pharmaceutical compound that has gained significant attention in recent years due to its potential therapeutic applications. It belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties.

Mechanism Of Action

The exact mechanism of action of 4-(Benzylamino)-3-methylbenzoic acid acid is not fully understood, but it is believed to inhibit the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a role in inflammation, pain, and fever. By inhibiting COX activity, 4-(Benzylamino)-3-methylbenzoic acid acid reduces the production of prostaglandins and thereby reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
4-(Benzylamino)-3-methylbenzoic acid acid has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to reduce fever in animal models of pyrexia. 4-(Benzylamino)-3-methylbenzoic acid acid has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages And Limitations For Lab Experiments

One advantage of 4-(Benzylamino)-3-methylbenzoic acid acid is its relatively simple synthesis method, which makes it accessible for laboratory experiments. Additionally, 4-(Benzylamino)-3-methylbenzoic acid acid has been found to be well-tolerated in animal studies, which makes it a promising candidate for further research. However, one limitation of 4-(Benzylamino)-3-methylbenzoic acid acid is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(Benzylamino)-3-methylbenzoic acid acid. One area of interest is its potential use in the treatment of inflammatory disorders such as rheumatoid arthritis and osteoarthritis. Another area of interest is its potential use in the treatment of pain and fever. Additionally, further research is needed to fully understand the mechanism of action of 4-(Benzylamino)-3-methylbenzoic acid acid and to identify any potential adverse effects. Overall, 4-(Benzylamino)-3-methylbenzoic acid acid shows promise as a potential therapeutic agent, and further research is needed to fully explore its potential applications.

Synthesis Methods

The synthesis of 4-(Benzylamino)-3-methylbenzoic acid acid involves the reaction of 3-methylbenzoic acid with benzylamine in the presence of a catalyst. The reaction is carried out in an organic solvent such as methanol or ethanol, and the product is obtained through crystallization. The yield of the product is typically around 70-80%.

Scientific Research Applications

4-(Benzylamino)-3-methylbenzoic acid acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic properties in animal models of inflammation and pain. 4-(Benzylamino)-3-methylbenzoic acid acid has also been shown to reduce fever in animal models of pyrexia.